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Compound of Interest

Compound Name: sodium borohydride

Cat. No.: B8817699 Get Quote

Essential protocols for the safe handling, storage, and disposal of sodium borohydride,

ensuring the well-being of laboratory personnel and the integrity of your research.

Sodium borohydride (NaBH₄) is a powerful reducing agent widely used in chemical synthesis.

However, its reactivity presents significant hazards, including being water-reactive, corrosive,

and toxic.[1][2] Adherence to strict safety protocols is paramount to mitigate risks of fire,

explosion, and chemical burns. This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining appropriate PPE with robust engineering

controls, is critical when working with sodium borohydride.

Table 1: Personal Protective Equipment (PPE) for Sodium Borohydride Handling
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Category Minimum Requirement Rationale

Eye Protection
Safety goggles and a face

shield.

Protects against dust particles

and chemical splashes that

can cause severe eye burns

and irreversible injury.[1][2]

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact, which can cause

burns and toxicity.[1] Gloves

must be inspected before each

use.

Body Protection

Fire/flame resistant lab coat

(100% cotton-based), full-

length pants, and close-toed

shoes.

Protects skin from accidental

spills and splashes.[1][2]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US)

respirator cartridges may be

necessary where dusts are

generated and engineering

controls are insufficient.[2]

Sodium borohydride dust is

harmful if inhaled, causing

severe irritation to the mucous

membranes and upper

respiratory tract.[1][2]

Engineering Controls:

Fume Hood/Glove Box: All manipulations of sodium borohydride should be conducted in a

certified chemical fume hood or a glove box under an inert atmosphere to minimize

inhalation exposure and prevent contact with moisture.[1][2]

Emergency Equipment: An approved and certified emergency eyewash station and safety

shower must be readily accessible in the immediate work area.[2]
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This protocol outlines the essential steps for the safe handling of sodium borohydride from

preparation to disposal.

1. Preparation and Handling:

Pre-use Inspection: Before starting any work, ensure all necessary PPE is available and in

good condition. Inspect gloves for any signs of degradation.

Inert Atmosphere: Whenever possible, handle solid sodium borohydride in a glove box with

an inert atmosphere.[1][2] If a glove box is unavailable, work in a fume hood with the sash at

the lowest practical height.

Avoiding Contamination: Keep sodium borohydride away from water, acids, oxidizing

agents, and other incompatible materials to prevent violent reactions that can release

flammable hydrogen gas.[1][3]

Dispensing: Use spark-proof spatulas and tools for transferring the powder. Minimize the

creation of dust.[3]

2. Storage:

Container: Store sodium borohydride in a tightly sealed, clearly labeled container.[1][2] Do

not store in glass containers due to the potential for pressure buildup.[3]

Location: Keep the container in a cool, dry, and well-ventilated area, segregated from

incompatible materials.[2][3] The storage location should have a "Water Reactive" hazard

label.[1]

3. Disposal of Unused Material and Quenching:

Neutralization: Unused or waste sodium borohydride must be neutralized before disposal.

This should be done in a fume hood.

Procedure: Slowly and carefully add the sodium borohydride to a flask containing

isopropanol or water, with stirring.[1] The reaction is exothermic, so the flask should be

placed in a cooling bath (e.g., an ice bath).[1]
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Waste Collection: After the reaction has ceased and the material is fully dissolved and

neutralized, the resulting solution should be disposed of in a properly labeled hazardous

waste container.[1][3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving sodium
borohydride.

Table 2: Emergency Response Plan
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Emergency Procedure

Spill

Small Spill (<1 L): Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with

dry lime, sand, or soda ash.[4] Do not use water.

[4] Collect the material in a sealed container for

hazardous waste disposal.[4] Large Spill (>1 L):

Evacuate the area and call for emergency

assistance.[1]

Fire

DO NOT USE WATER.[4] Use a Class D fire

extinguisher (dry powder, such as powdered

limestone, dry graphite, or soda ash).[4] Fire

may produce poisonous gases.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes at an

emergency eyewash station, holding the eyelids

open.[1][2] Seek immediate medical attention.[1]

[2]

Skin Contact

Immediately remove contaminated clothing and

wipe away any excess solid.[3] Wash the

affected area thoroughly with soap and water for

at least 15 minutes under a safety shower.[1][3]

Seek immediate medical attention.[1]

Inhalation

Move the affected person to fresh air.[1][2] If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-mouth

resuscitation) and seek immediate medical

attention.[2]

Ingestion

DO NOT induce vomiting.[1][2] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.[1]

[3] Seek immediate medical attention.[1]
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Caption: Workflow for the safe handling of sodium borohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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